![molecular formula C20H25BrN2 B5489668 N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine](/img/structure/B5489668.png)
N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine is a chemical compound that has recently gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperidines and has been shown to have promising results in various scientific studies.
Mechanism of Action
The exact mechanism of action of N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine is not fully understood. However, it has been shown to interact with various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to have an effect on the immune system, specifically by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, which are molecules that play a role in inflammation. Additionally, it has been shown to increase the levels of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models, making it a promising candidate for further research. However, one limitation of using this compound in lab experiments is the lack of knowledge regarding its exact mechanism of action, which may make it difficult to design experiments to fully understand its effects.
Future Directions
There are various future directions for research on N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine. One potential direction is further investigation into its potential use in the treatment of Parkinson's disease and Alzheimer's disease. Additionally, more research is needed to fully understand its mechanism of action and how it interacts with various neurotransmitter systems in the brain. Finally, studies on the potential side effects and toxicity of this compound are also needed to fully understand its safety profile.
Synthesis Methods
The synthesis of N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine involves the reaction of 3-bromobenzyl chloride with 1-(2-phenylethyl)-4-piperidone in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
N-(3-bromobenzyl)-1-(2-phenylethyl)-4-piperidinamine has been the subject of various scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models. Additionally, it has been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.
Properties
IUPAC Name |
N-[(3-bromophenyl)methyl]-1-(2-phenylethyl)piperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25BrN2/c21-19-8-4-7-18(15-19)16-22-20-10-13-23(14-11-20)12-9-17-5-2-1-3-6-17/h1-8,15,20,22H,9-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGKSEXFEKDWOCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NCC2=CC(=CC=C2)Br)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.